Cas no 1555843-11-2 (1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine
• CAS No: 1555843-11-2
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5767520
• PubChem ID: 83818501
• Update Time: 2025-11-07

1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1771058
• 1555843-11-2
• 1-methyl-5-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-4-amine
• 1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine

• Inchi： 1S/C10H18N4/c1-13-10(9(11)8-12-13)4-7-14-5-2-3-6-14/h8H,2-7,11H2,1H3
• InChI Key： FYQOBSBQSGRVBL-UHFFFAOYSA-N
• SMILES： N1(CCC2=C(C=NN2C)N)CCCC1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.1Ų

Additional information on 1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine

Recent Advances in the Study of 1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine (CAS: 1555843-11-2)

1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine (CAS: 1555843-11-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole core and pyrrolidine side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to minimize by-products and improve scalability. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These methodological advancements are crucial for ensuring reproducibility and reliability in subsequent pharmacological studies.

Pharmacological evaluations have revealed that 1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine exhibits notable activity in modulating specific biological targets. Preliminary in vitro studies indicate its affinity for certain receptor subtypes, suggesting potential applications in neurological and metabolic disorders. Furthermore, in vivo experiments have demonstrated favorable pharmacokinetic profiles, including good bioavailability and metabolic stability, which are essential for its development as a therapeutic agent.

One of the most compelling aspects of this compound is its mechanism of action. Recent research has elucidated its interaction with key enzymes and signaling pathways, providing insights into its therapeutic potential. For instance, studies have shown that it can inhibit specific kinases involved in inflammatory responses, making it a candidate for anti-inflammatory drug development. Additionally, its ability to cross the blood-brain barrier opens possibilities for treating central nervous system disorders.

Despite these promising findings, challenges remain in the development of 1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine. Issues such as dose-dependent toxicity and off-target effects need to be addressed through further preclinical studies. Researchers are also exploring structural modifications to enhance its efficacy and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, 1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine represents a promising avenue for drug discovery. Its unique chemical structure, combined with its pharmacological properties, positions it as a valuable candidate for treating a range of diseases. Continued research and development will be essential to fully realize its therapeutic potential and address the existing challenges. This compound exemplifies the innovative strides being made in the field of chemical biology and medicinal chemistry.